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Compound of Interest

Compound Name: (Methoxymethylene)malononitrile

CAS No.: 672-81-1

Cat. No.: B1596169

Get Quote

Introduction: Unveiling a Versatile C3 Synthon
(Methoxymethylene)malononitrile, with the Chemical Abstracts Service (CAS) number 672-

81-1, is a highly reactive and versatile trifunctional reagent.[1][2] Its unique electronic

properties, stemming from the electron-withdrawing capabilities of the two nitrile groups and the

electron-donating methoxy group, make it an invaluable tool in the arsenal of synthetic

chemists, particularly those in the fields of medicinal chemistry and materials science. This

guide provides an in-depth exploration of its properties, synthesis, reactivity, and safe handling,

with a focus on its practical application in research and development.

Physicochemical & Spectroscopic Profile
A thorough understanding of the physical and chemical properties of

(Methoxymethylene)malononitrile is paramount for its effective use and safe handling. These

properties are summarized in the table below.
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Property Value Source(s)

CAS Number 672-81-1 [2]

Molecular Formula C₅H₄N₂O [2]

Molecular Weight 108.10 g/mol [2]

Appearance Colorless liquid or solid

Melting Point 93-96 °C [1]

Boiling Point 155-157 °C at 15 Torr

IUPAC Name

2-

(methoxymethylidene)propane

dinitrile

[2]

Spectroscopic Characterization
The structural elucidation of (Methoxymethylene)malononitrile and its derivatives is routinely

achieved through standard spectroscopic techniques. While a dedicated, high-resolution

spectrum for the parent compound is not readily available in public databases, data from

closely related structures, such as 2-(4-methoxybenzylidene)malononitrile, provide valuable

reference points.

¹H NMR: The proton spectrum is expected to be simple, showing a singlet for the methoxy

protons (CH₃) and a singlet for the vinylic proton (=CH). The chemical shift of the vinylic

proton is significantly downfield due to the anisotropic effect of the nitrile groups.

¹³C NMR: The carbon spectrum will exhibit characteristic peaks for the nitrile carbons, the

olefinic carbons, and the methoxy carbon. The carbon of the C=C double bond attached to

the nitrile groups will be significantly deshielded.

Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong, sharp absorption

band corresponding to the C≡N stretching vibration, typically in the range of 2220-2240

cm⁻¹. A strong band for the C=C double bond stretch is also expected around 1600 cm⁻¹.
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Synthesis of (Methoxymethylene)malononitrile: A
Step-by-Step Protocol
The synthesis of (Methoxymethylene)malononitrile is typically achieved through the

condensation of malononitrile with a trimethoxymethane, often in the presence of an acid

catalyst. The following protocol is adapted from established procedures for analogous

compounds and is designed to be a self-validating system.

Reaction Principle
The synthesis relies on the nucleophilic attack of the active methylene group of malononitrile

on an orthoformate. The acidic conditions facilitate the elimination of methanol, driving the

reaction to completion.

Reactants

Conditions

Products

Malononitrile

(Methoxymethylene)malononitrile

Trimethyl Orthoformate

Acid Catalyst
(e.g., Acetic Anhydride)

Heat

Methanol (byproduct)
elimination

Click to download full resolution via product page

Caption: Synthetic pathway for (Methoxymethylene)malononitrile.
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Experimental Protocol
Materials:

Malononitrile

Trimethyl orthoformate

Acetic anhydride (catalyst and dehydrating agent)

Ethanol (for recrystallization)

Toluene (optional, for azeotropic removal of byproducts)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine malononitrile (1 equivalent) and trimethyl orthoformate (1.1-1.5 equivalents).

Catalyst Addition: Slowly add acetic anhydride (0.1-0.2 equivalents) to the reaction mixture.

Reaction: Heat the mixture to reflux (typically 100-120 °C) for 2-4 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the volatile components (excess orthoformate, methanol, and acetic acid) under

reduced pressure.

Purification: The crude product can be purified by recrystallization from ethanol or by column

chromatography on silica gel.

Causality of Experimental Choices:

Excess Orthoformate: Using a slight excess of trimethyl orthoformate helps to drive the

reaction to completion by ensuring the full conversion of the malononitrile.

Acetic Anhydride: Acetic anhydride serves a dual purpose: it acts as a catalyst by providing

an acidic environment and as a dehydrating agent by reacting with the eliminated methanol,
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thus preventing the reverse reaction.

Reflux Conditions: Heating the reaction mixture provides the necessary activation energy for

the condensation reaction to occur at a reasonable rate.

Reactivity and Mechanistic Considerations
(Methoxymethylene)malononitrile is a potent electrophile, making it an excellent substrate

for Michael additions and other nucleophilic attacks. The two nitrile groups strongly withdraw

electron density from the double bond, while the methoxy group can act as a leaving group in

subsequent reactions.

(Methoxymethylene)malononitrile

H₃CO-CH=C(CN)₂

Tetrahedral Intermediate

Nucleophile

Nu⁻

1. Michael Addition

Michael Adduct

Nu-CH(OCH₃)-CH(CN)₂

2a. Protonation

Substitution Product

Nu-CH=C(CN)₂

2b. Elimination of MeO⁻

Click to download full resolution via product page

Caption: General reactivity of (Methoxymethylene)malononitrile with nucleophiles.

Key Reactions and Their Significance in Drug
Development
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The electrophilic nature of (Methoxymethylene)malononitrile makes it a valuable building

block for the synthesis of various heterocyclic compounds, many of which are privileged

scaffolds in medicinal chemistry.

Synthesis of Pyrazoles: Reaction with hydrazines leads to the formation of pyrazole

derivatives.[3] Pyrazoles are a common motif in many approved drugs, exhibiting a wide

range of biological activities, including anti-inflammatory and anticancer properties.[3]

Synthesis of Pyrimidines: Condensation with amidines or other suitable dinucleophiles can

yield pyrimidine rings, another crucial heterocyclic core in numerous pharmaceuticals.

Synthesis of Pyridines: Multi-component reactions involving

(Methoxymethylene)malononitrile can be employed to construct substituted pyridine rings.

The causality behind its utility lies in its ability to introduce a three-carbon unit with latent

functionalities. The nitrile groups can be further elaborated into amines, carboxylic acids, or

other functional groups, providing a high degree of synthetic flexibility.

Safe Handling and Disposal
(Methoxymethylene)malononitrile is a toxic and reactive compound that requires careful

handling to minimize exposure and ensure laboratory safety.

Hazard Identification:

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2]

Sensitization: May cause an allergic skin reaction and allergy or asthma symptoms or

breathing difficulties if inhaled.[2]

Reactivity: Can react vigorously with strong acids, bases, and oxidizing agents.

Standard Operating Procedure for Safe Handling
Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.
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Hand Protection: Wear nitrile or other chemically resistant gloves.

Body Protection: A lab coat and closed-toe shoes are required.

Engineering Controls:

All manipulations should be performed in a well-ventilated chemical fume hood.

An eyewash station and safety shower must be readily accessible.

Handling:

Avoid inhalation of vapors and contact with skin and eyes.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.

Spill Management:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

For larger spills, evacuate the area and contact emergency services.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations. Due to its

toxicity, it should be treated as hazardous waste.

Conclusion
(Methoxymethylene)malononitrile is a powerful and versatile reagent with significant

applications in organic synthesis, particularly in the construction of heterocyclic systems

relevant to drug discovery. Its high reactivity, while demanding careful handling, provides a

gateway to a diverse range of molecular architectures. A thorough understanding of its

properties, synthetic methods, and reactivity, as outlined in this guide, will enable researchers

to harness its full potential in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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